Cas no 2138551-52-5 (3-(Azetidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-one)

3-(Azetidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-one is a specialized cyclohexanone derivative featuring an azetidine ring and a trifluoromethyl group at the 3- and 4-positions, respectively. This compound is of interest in medicinal chemistry and agrochemical research due to its unique structural motifs. The azetidine moiety contributes to conformational rigidity, while the trifluoromethyl group enhances lipophilicity and metabolic stability. Its ketone functionality offers versatility for further synthetic modifications. The compound is particularly valuable in the development of bioactive molecules, where such structural elements are often leveraged to optimize pharmacokinetic properties or target specificity. High-purity grades are available for research applications.
3-(Azetidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-one structure
2138551-52-5 structure
Product Name:3-(Azetidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-one
CAS No:2138551-52-5
MF:C10H14F3NO
MW:221.219473361969
CID:5916315
PubChem ID:165496712
Update Time:2025-10-21

3-(Azetidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(azetidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-one
    • 2138551-52-5
    • EN300-1158789
    • 3-(Azetidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-one
    • Inchi： 1S/C10H14F3NO/c11-10(12,13)8-3-2-7(15)6-9(8)14-4-1-5-14/h8-9H,1-6H2
    • InChI Key： AQJGUDIFIKKICD-UHFFFAOYSA-N
    • SMILES： FC(C1CCC(CC1N1CCC1)=O)(F)F

Computed Properties

  • Exact Mass: 221.10274856g/mol
  • Monoisotopic Mass: 221.10274856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 20.3Ų

3-(Azetidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1158789-1.0g
3-(azetidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-one
 2138551-52-5
1g
 $0.0 2023-06-08

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